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Abstract

3-0-Benzyl-sn-glycerol is a versatile chiral building block essential in the stereospecific
synthesis of a wide range of biologically significant molecules. Its unique structure, featuring a
glycerol backbone with a protective benzyl group at the sn-3 position, makes it a valuable
starting material in pharmaceutical and cosmetic research and development. This technical
guide provides an in-depth overview of 3-O-Benzyl-sn-glycerol, including its synonyms,
chemical and physical properties, key applications, and detailed experimental protocols for its
use in complex organic synthesis.

Nomenclature and Synonyms

3-0-Benzyl-sn-glycerol is known by several alternative names in scientific literature and
commercial catalogs. A clear understanding of these synonyms is crucial for effective literature
searches and material procurement.
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Synonym

Common Usage Context

(R)-3-(Benzyloxy)-1,2-propanediol

Systematic IUPAC name, research publications

(R)-(+)-3-Benzyloxy-1,2-propanediol

Emphasizes optical rotation, chemical catalogs

(R)-Glycerol 1-benzyl ether

Common name in organic synthesis literature

3-Benzyl-sn-glycerol

Abbreviated form, commonly used in lipid

chemistry

(R)-(+)-Glycerol a-benzyl ether

Less common, older literature

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 3-O-Benzyl-sn-glycerol is

fundamental for its handling, storage, and application in synthesis.
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Property Value

CAS Number 56552-80-8

Molecular Formula C10H1403

Molecular Weight 182.22 g/mol
Appearance Oily product or solid.[1]
Purity > 98% (HPLC).[1]

Storage Conditions

0-8 °C.[1]

Optical Rotation

The specific rotation has been observed to be
concentration-dependent, changing from (+) to

(=) with increasing concentration in chloroform.

[2]

Solubility

The benzyl group enhances its solubility and
stability.[1]

1H NMR (CDCls)

3 7.27-7.37 (m, 5H), 4.56 (s, 2H), 3.96—4.02 (m,
1H), 3.55 (dd, J = 4.4, 9.7 Hz, 1H), 3.48 (dd, J =
6.3, 9.7 Hz, 1H).[2]

13C NMR (CDCls)

5138.0, 128.4, 127.8, 127.7, 73.8, 73.5, 71.4,
69.5, 59.2.[2]

Infrared (IR) (neat)

3464, 2878, 1451, 1196, 1111 cm~1.[2]

Applications in Research and Development

3-0-Benzyl-sn-glycerol is a cornerstone in the synthesis of complex chiral molecules,

particularly in the fields of pharmaceuticals and cosmetics.

Pharmaceutical Development

The primary application of 3-O-Benzyl-sn-glycerol is as a chiral precursor in the synthesis of

bioactive lipids and prodrugs.[3][4] Its defined stereochemistry is crucial for the biological

activity of the final products. It serves as a key intermediate in the synthesis of various

pharmaceutical agents, with a role in enhancing drug solubility and bioavailability.[1]
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A notable application is in the chemoenzymatic synthesis of enantiostructured triacylglycerol
(TAG) prodrugs. These prodrugs can carry non-steroidal anti-inflammatory drugs (NSAIDs) like
ibuprofen or naproxen, and omega-3 polyunsaturated fatty acids (PUFASs) such as EPA and
DHA.[3][4] The specific placement of these moieties on the glycerol backbone, made possible
by starting with 3-O-Benzyl-sn-glycerol, is critical for their targeted delivery and release.

Cosmetic Formulations

In the cosmetic industry, 3-O-Benzyl-sn-glycerol is utilized for its moisturizing properties, which
are attributed to its glycerol backbone.[1] It is incorporated into skincare products to improve
skin hydration and texture.[1]

Biochemical Research

Researchers use 3-O-Benzyl-sn-glycerol as a reagent in biochemical assays for studying
glycerolipid metabolism. This aids in understanding metabolic pathways and their roles in
various diseases.[1]

Experimental Protocols

The following section details a key experimental application of 3-O-Benzyl-sn-glycerol in the
synthesis of a triacylglycerol prodrug intermediate, as described in the literature.

Chemoenzymatic Synthesis of 3-O-benzyl-1-[(S)-2-(4-
isobutylphenyl)propanoyl]-sn-glycerol

This protocol outlines the lipase-catalyzed acylation of 3-O-Benzyl-sn-glycerol with an activated
form of (S)-ibuprofen.

Materials:

3-0O-Benzyl-sn-glycerol

(S)-lbuprofen acetoxime ester

Immobilized Candida antarctica lipase B (CAL-B)

Anhydrous toluene
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e Molecular sieves (4 A)

e Boric acid-impregnated silica gel for chromatography
o Hexane and Ethyl acetate for chromatography
Procedure:

» To a solution of 3-O-Benzyl-sn-glycerol (100 mg, 0.549 mmol) in anhydrous toluene (5 mL) in
a flask containing activated molecular sieves, add (S)-ibuprofen acetoxime ester (163 mg,
0.659 mmol).

e Add immobilized CAL-B (45 mg) to the mixture.

» Seal the flask and place it in a shaker incubator at 40 °C and 200 rpm.
» Monitor the reaction progress using Thin Layer Chromatography (TLC).
e Upon completion, filter off the enzyme and the molecular sieves.

o Evaporate the solvent under reduced pressure.

» Purify the crude product by flash column chromatography using boric acid-impregnated silica
gel with a hexane/ethyl acetate gradient to yield the pure product.

The use of boric acid-impregnated silica gel is a critical step to prevent acyl migration during
purification.[3]

Visualization of Synthetic Pathways

The following diagrams, generated using the DOT language for Graphviz, illustrate the
synthetic utility of 3-O-Benzyl-sn-glycerol.

Synthesis of a Triacylglycerol (TAG) Prodrug
Intermediate
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Caption: Chemoenzymatic synthesis of a TAG prodrug from 3-O-Benzyl-sn-glycerol.
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Conclusion

3-O-Benzyl-sn-glycerol is an indispensable chiral synthon in modern organic chemistry. Its well-
defined stereochemistry and the versatility of its protecting group provide a reliable route for the
synthesis of complex, enantiomerically pure molecules for pharmaceutical and cosmetic
applications. The detailed information provided in this guide serves as a valuable resource for
researchers and professionals in drug development and related scientific fields, facilitating the
effective use of this important chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b054711?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

